Cas no 1204296-49-0 (2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine)

• Product Name: 2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
• CAS No: 1204296-49-0
• MF: C₁₃H₁₂ClN₅O
• MW: 289.720280647278
• MDL: MFCD16652742
• CID: 5098107
• PubChem ID: 45496241
• Update Time: 2026-03-02

2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-{[3-(2-chlorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine
• Ethanamine, 2-[[3-(2-chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]oxy]-
• 2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine

• MDL： MFCD16652742
• Inchi： 1S/C13H12ClN5O/c14-10-4-2-1-3-9(10)13-17-16-11-5-6-12(18-19(11)13)20-8-7-15/h1-6H,7-8,15H2
• InChI Key： FXEBMPGJLLCBTB-UHFFFAOYSA-N
• SMILES： C(N)COC1=NN2C(C3=CC=CC=C3Cl)=NN=C2C=C1

Computed Properties

• Exact Mass: 289.073
• Monoisotopic Mass: 289.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2

Additional information on 2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine

Professional Introduction to Compound with CAS No 1204296-49-0 and Product Name: 2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine

The compound with the CAS number 1204296-49-0 and the product name 2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates multiple functional groups, including an amine and an ether linkage, which contribute to its unique chemical properties and reactivity.

Recent research in medicinal chemistry has highlighted the importance of triazolo[4,3-b]pyridazine scaffolds in the development of novel therapeutic agents. These heterocyclic systems are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The presence of a 2-chlorophenyl substituent in the molecular structure further enhances the compound's pharmacological profile by introducing electronic and steric effects that can influence its interactions with biological targets.

The amine group at the C1 position of the ethane chain serves as a key pharmacophore, enabling interactions with nucleophilic sites on proteins and enzymes. This feature is particularly relevant in the context of enzyme inhibition, where precise binding to active sites is crucial for therapeutic efficacy. Additionally, the ether linkage connecting the triazolo[4,3-b]pyridazine ring to the ethane chain introduces flexibility into the molecule, which can be advantageous in optimizing binding affinity and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in addressing inflammatory and immunomodulatory disorders. Studies have demonstrated that derivatives of triazolo[4,3-b]pyridazine can interact with inflammatory cytokine pathways, thereby modulating immune responses. The specific arrangement of functional groups in this compound suggests that it may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Furthermore, the 2-chlorophenyl moiety has been shown to enhance metabolic stability and bioavailability in drug candidates. Chlorophenyl groups are frequently incorporated into pharmaceuticals due to their ability to improve lipophilicity while maintaining solubility, which is critical for oral administration. This characteristic makes the compound a promising candidate for further development into an oral therapeutic agent.

Recent advances in computational chemistry have enabled more sophisticated modeling of molecular interactions. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound might bind to biological targets like kinases or phosphodiesterases. These studies suggest that the compound could exhibit inhibitory activity against several enzymes implicated in cancer progression and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the triazolo[4,3-b]pyridazine core and subsequent functional group transformations to achieve the final structure. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex heterocyclic systems like this one.

In terms of pharmacokinetic properties, preliminary studies indicate that this compound exhibits reasonable solubility in both aqueous and organic solvents, which is favorable for formulation development. Additionally, its stability under various storage conditions suggests potential for long-term stability in pharmaceutical formulations. These attributes are essential for ensuring consistent drug delivery and efficacy.

The potential therapeutic applications of this compound extend beyond inflammation and immunomodulation. Emerging research suggests that it may also have neuroprotective effects by interacting with receptors involved in neurotransmitter signaling. For instance, interactions with NMDA receptors could contribute to its ability to mitigate neuronal damage caused by excitotoxicity—a mechanism implicated in stroke and traumatic brain injury.

Another area of interest is the compound's potential role in anticancer therapy. The triazolo[4,3-b]pyridazine scaffold has been identified as a promising scaffold for developing kinase inhibitors, which are critical targets in oncology. By modulating kinase activity, this compound could interfere with signaling pathways that promote cell proliferation and survival—a hallmark of cancer cells.

Evaluation of toxicity profiles is a critical step in advancing any new pharmaceutical candidate. Preliminary toxicology studies have shown that this compound exhibits low acute toxicity at relevant doses, suggesting a favorable safety profile. However, further comprehensive toxicological assessments are necessary to fully characterize its safety before clinical trials can be initiated.

The development of novel drug candidates relies heavily on collaboration between synthetic chemists, biologists, and pharmacologists. The synthesis of this compound exemplifies how interdisciplinary approaches can lead to innovative therapeutics. By combining structural features from different classes of compounds—such as heterocycles and amine ethers—the researchers have created a molecule with unique properties that may translate into clinical benefits.

As computational methods continue to evolve, they will play an increasingly important role in drug discovery pipelines. Advanced modeling techniques can predict not only how compounds bind to targets but also how they behave within complex biological systems over time. These insights are invaluable for optimizing lead compounds like this one before they enter expensive late-stage clinical development.

In conclusion,2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine (CAS No 1204296-49-0) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features,amine group, ether linkage, and potential biological activities spanning inflammation modulation,kinase inhibition, and neuroprotection. Ongoing studies aim to elucidate its mechanism(s) of action while optimizing its pharmacokinetic properties for clinical translation.